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Abstract
This application note details a robust and sensitive High-Performance Liquid Chromatography-

Tandem Mass Spectrometry (HPLC-MS/MS) method for the simultaneous quantification of the

active pharmaceutical ingredients (APIs) in Migraleve® tablets: paracetamol, codeine

phosphate, and buclizine hydrochloride. This method is suitable for pharmacokinetic studies,

quality control of pharmaceutical formulations, and drug metabolism research. The protocol

provides a streamlined process from sample preparation to data analysis, ensuring high

throughput and accurate results.

Introduction
Migraleve® is a widely used medication for the treatment of migraine, which contains a

combination of active ingredients to alleviate pain, nausea, and vomiting. The pink tablets

contain paracetamol, codeine phosphate, and buclizine hydrochloride, while the yellow tablets

contain paracetamol and codeine phosphate.[1][2][3][4][5][6][7][8][9] The simultaneous

quantification of these compounds is essential for ensuring product quality and for studying

their pharmacokinetic profiles. This document provides a detailed protocol for a validated

HPLC-MS/MS method to achieve this.
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Chemical Structures and Properties
A summary of the active ingredients and their key properties is provided in the table below.

Compound Chemical Formula
Molecular Weight (
g/mol )

Monoisotopic Mass
(Da)

Paracetamol C₈H₉NO₂ 151.16 151.0633

Codeine C₁₈H₂₁NO₃ 299.36 299.1521

Buclizine C₂₈H₃₃ClN₂ 432.93 432.2336

Experimental Workflow
The overall experimental workflow for the simultaneous quantification of Migraleve® active

ingredients is depicted in the following diagram.
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Caption: Overall experimental workflow.

Experimental Protocols
Materials and Reagents
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Paracetamol, Codeine Phosphate, and Buclizine Hydrochloride reference standards (≥98%

purity)

Internal Standard (IS), e.g., Paracetamol-d4, Codeine-d3, or a structurally similar compound

not present in the sample.

HPLC-grade acetonitrile, methanol, and water

Formic acid (LC-MS grade)

Ammonium formate (LC-MS grade)

Human plasma (for bioanalytical method development)

Migraleve® Pink and Yellow tablets

Preparation of Stock Solutions and Standards
Stock Solutions (1 mg/mL): Accurately weigh and dissolve each reference standard and the

internal standard in methanol to prepare individual stock solutions of 1 mg/mL.

Working Standard Solutions: Prepare serial dilutions of the stock solutions with a mixture of

methanol and water (50:50, v/v) to create working standard solutions at various

concentrations.

Calibration Standards and Quality Control (QC) Samples: Spike appropriate volumes of the

working standard solutions into blank plasma or a placebo tablet matrix to prepare calibration

standards and QC samples at low, medium, and high concentration levels.

Sample Preparation
The following diagram illustrates the key steps in the sample preparation process for both

plasma and tablet samples.
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Plasma Sample Preparation

Tablet Sample Preparation
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Caption: Sample preparation workflow.

HPLC-MS/MS System and Conditions
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Parameter Condition

HPLC System Agilent 1290 Infinity II or equivalent

Column
Zorbax Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm)

or equivalent

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient
5-95% B over 5 minutes, hold at 95% B for 1

min, return to 5% B and equilibrate for 2 min

Flow Rate 0.4 mL/min

Column Temperature 40 °C

Injection Volume 5 µL

Mass Spectrometer
Agilent 6470 Triple Quadrupole MS or

equivalent

Ionization Mode Electrospray Ionization (ESI), Positive

Gas Temperature 300 °C

Gas Flow 8 L/min

Nebulizer 45 psi

Sheath Gas Temp 350 °C

Sheath Gas Flow 11 L/min

Capillary Voltage 3500 V

MS/MS Parameters (Multiple Reaction Monitoring - MRM)
The following MRM transitions are proposed for the quantification and qualification of the

analytes. These should be optimized for the specific instrument used.
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Analyte
Precursor Ion
(m/z)

Product Ion
(m/z) -
Quantifier

Product Ion
(m/z) -
Qualifier

Collision
Energy (V)

Paracetamol 152.1 110.1 93.1 15

Codeine 300.2 165.1 215.1 30

Buclizine 433.2 167.1 281.2 25

Paracetamol-d4

(IS)
156.1 114.1 - 15

Data Analysis
The data analysis workflow involves peak integration, generation of a calibration curve, and

subsequent quantification of the analytes in the samples.
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Raw Chromatographic Data
(Analyte & IS Peaks)
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(Analyte / IS)

Generate Calibration Curve
(Ratio vs. Concentration)
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Caption: Data analysis workflow.

Results and Discussion
Linearity and Range
The method should be validated to demonstrate linearity over a clinically relevant concentration

range. A typical calibration curve for each analyte should yield a correlation coefficient (r²) of

>0.99.
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Analyte Calibration Range (ng/mL) r²

Paracetamol 10 - 5000 >0.99

Codeine 1 - 500 >0.99

Buclizine 0.5 - 100 >0.99

Accuracy and Precision
The intra- and inter-day accuracy and precision should be evaluated using QC samples at

three concentration levels. The acceptance criteria are typically within ±15% (±20% for the

Lower Limit of Quantification, LLOQ) of the nominal concentration.

Analyte
Concentration
(ng/mL)

Intra-day
Precision
(%CV)

Inter-day
Precision
(%CV)

Accuracy (%)

Paracetamol 30 (LQC) < 5% < 5% 95-105%

2500 (MQC) < 5% < 5% 95-105%

4000 (HQC) < 5% < 5% 95-105%

Codeine 3 (LQC) < 10% < 10% 90-110%

250 (MQC) < 10% < 10% 90-110%

400 (HQC) < 10% < 10% 90-110%

Buclizine 1.5 (LQC) < 15% < 15% 85-115%

50 (MQC) < 15% < 15% 85-115%

80 (HQC) < 15% < 15% 85-115%

Conclusion
The described HPLC-MS/MS method provides a sensitive, specific, and reliable approach for

the simultaneous quantification of paracetamol, codeine, and buclizine in various matrices. The
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detailed protocol and clear workflows facilitate the implementation of this method in research,

clinical, and quality control laboratories.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Evaluation of the mass spectrometric fragmentation of codeine and morphine after 13C-
isotope biosynthetic labeling - PubMed [pubmed.ncbi.nlm.nih.gov]

2. shutterstock.com [shutterstock.com]

3. Buclizine Hydrochloride | C28H35Cl3N2 | CID 65463 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. The Chemistry of Paracetamol by Saskia Haley - Stamford School
[stamfordschools.org.uk]

6. Fragmentation pathways of heroin-related alkaloids revealed by ion trap and quadrupole
time-of-flight tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

7. Facebook [cancer.gov]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Note: Simultaneous Quantification of
Migraleve® Active Ingredients by HPLC-MS/MS]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1264835#hplc-ms-ms-method-for-
simultaneous-quantification-of-migraleve-active-ingredients]

Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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